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Compound of Interest

Compound Name: Tridecyl phosphate

Cat. No.: B010036 Get Quote

An In-depth Technical Guide to Tridecyl Phosphate

This technical guide provides a comprehensive overview of tridecyl phosphate, focusing on

its chemical and physical properties, synthesis, and applications, with a particular emphasis on

its role as a corrosion inhibitor. This document is intended for researchers, scientists, and

professionals in drug development and materials science.

Core Chemical and Physical Properties
Tridecyl phosphate is an organophosphate ester with various industrial applications. The most

commonly referenced form is tris(decyl) phosphate. Below is a summary of its key quantitative

data.
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Property Value References

Chemical Name Tris(decyl) phosphate [1]

Synonyms
Phosphoric acid, tris(decyl)

ester; Tri-n-decyl phosphate
[1]

CAS Number 4200-55-9 [1]

Molecular Formula C₃₀H₆₃O₄P [1]

Molecular Weight 518.79 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Solubility
Insoluble in water; Soluble in

organic solvents
[1]

Topological Polar Surface Area 44.8 Å² [2]

Hydrogen Bond Acceptor

Count
4 [2]

Rotatable Bond Count 30 [2]

Complexity 382 [2]

Experimental Protocols
Synthesis of Tridecyl Phosphate
A general method for the synthesis of trialkyl phosphates involves the reaction of an alcohol

with a phosphorylating agent, such as phosphorus oxychloride or phosphorus pentoxide. The

following is a representative protocol adapted from general synthesis procedures for organic

phosphates.[3][4]

Materials:

Tridecyl alcohol

Phosphorus oxychloride (POCl₃)
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Anhydrous toluene (solvent)

Triethylamine (acid scavenger)

Deionized water

Brine solution (saturated NaCl)

Anhydrous magnesium sulfate (drying agent)

Procedure:

A reaction flask equipped with a stirrer, dropping funnel, and a condenser is charged with

tridecyl alcohol and anhydrous toluene under an inert atmosphere (e.g., nitrogen).

The mixture is cooled in an ice bath, and triethylamine is added.

Phosphorus oxychloride is added dropwise from the dropping funnel while maintaining the

temperature below 10°C.

After the addition is complete, the reaction mixture is allowed to warm to room temperature

and stirred for several hours.

The reaction is monitored by thin-layer chromatography (TLC) until the starting material is

consumed.

The reaction mixture is then quenched by the slow addition of cold deionized water.

The organic layer is separated, washed sequentially with deionized water and brine solution.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude tridecyl phosphate.

Further purification can be achieved by column chromatography if necessary.

Evaluation of Corrosion Inhibition
The following protocol describes a typical experimental workflow for evaluating the efficacy of

tridecyl phosphate as a corrosion inhibitor for carbon steel in a simulated corrosive
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environment.[5][6][7]

Materials:

AISI 1018 carbon steel coupons

Tridecyl phosphate inhibitor solution of varying concentrations

3.5 wt% NaCl solution (corrosive medium)

CO₂ and O₂ gas for saturating the corrosive medium

Standard electrochemical cell with a three-electrode setup (working electrode: carbon steel

coupon; reference electrode: Ag/AgCl; counter electrode: platinum)

Potentiodynamic polarization and electrochemical impedance spectroscopy (EIS) equipment

Scanning Electron Microscope (SEM)

Procedure:

Specimen Preparation: Carbon steel coupons are mechanically polished with successively

finer grades of silicon carbide paper, rinsed with distilled water and ethanol, and then dried.

Electrochemical Cell Setup: The prepared carbon steel coupon is mounted as the working

electrode in the electrochemical cell containing the 3.5 wt% NaCl solution.

Environmental Simulation: The saline solution is saturated with a mixture of CO₂ and O₂ gas

to simulate a corrosive industrial environment.

Inhibitor Addition: Tridecyl phosphate is added to the corrosive medium at various

concentrations (e.g., 0, 25, 50, 100 ppm).

Electrochemical Measurements:

Potentiodynamic Polarization: The polarization curves are recorded to determine the

corrosion current density (i_corr) and corrosion potential (E_corr). The inhibition efficiency

is calculated from the reduction in i_corr.
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Electrochemical Impedance Spectroscopy (EIS): EIS measurements are performed at the

open-circuit potential to study the inhibitor's mechanism of action by analyzing the charge

transfer resistance.

Surface Analysis: After the electrochemical tests, the surface of the carbon steel coupons is

examined using a Scanning Electron Microscope (SEM) to observe the morphology and the

protective film formed by the inhibitor.

Logical Workflow Visualization
The following diagrams illustrate key processes related to tridecyl phosphate.
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Caption: Experimental workflow for evaluating corrosion inhibition.
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Biological Activity and Toxicology
Currently, there is limited specific data on the biological signaling pathways directly involving

tridecyl phosphate. However, information on related organophosphate esters can provide

some insight into potential toxicological concerns. Some organophosphate esters are known

for their potential neurotoxicity, though this is highly dependent on the specific chemical

structure.[8][9] For instance, tricresyl phosphate (TCP), particularly the ortho-isomer, has been

associated with organophosphate-induced delayed neuropathy (OPIDN).[9][10] It is important

to handle all organophosphate esters with appropriate safety precautions, including the use of

personal protective equipment to avoid inhalation, ingestion, and skin contact.[11][12]

Applications
Tridecyl phosphate and its derivatives have a range of industrial applications, including:

Corrosion Inhibitors: They can form a protective film on metal surfaces, significantly reducing

corrosion rates in various environments.[5][13]

Plasticizers: Used in the manufacturing of plastics, such as PVC, to improve flexibility and

durability.

Lubricants and Anti-wear Additives: Added to lubricating oils to reduce friction and wear

between moving parts.[13]

Surfactants and Emulsifiers: Utilized in detergents, paints, and coatings to reduce surface

tension and stabilize mixtures of immiscible liquids.[13][14]

Flame Retardants: Certain phosphate esters are used as flame retardants in various

materials.[15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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